Enantioselective recognition of chiral acids by supramolecular interactions with chiral AIEgens†
Chemical Communications Pub Date: 2021-11-17 DOI: 10.1039/D1CC05618B
Abstract
Novel chiral AIEgens bearing optically pure amino groups were synthesized and showed excellent discrimination for a series of chiral acidic compounds and amino acids. Interestingly, after supramolecular assembly with 4-sulfocalix[4]arene, the obtained complexes showed enhanced enantioselectivity for chiral acids.
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